Cas no 902034-69-9 (1-benzyl-4-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-ylpiperazine)

• Product Name: 1-benzyl-4-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-ylpiperazine
• CAS No: 902034-69-9
• MF: C₁₈H₁₉F₃N₆
• MW: 376.378873109818
• CID: 5424444
• Update Time: 2025-06-07

1-benzyl-4-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-benzylpiperazin-1-yl)-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• 1-benzyl-4-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-ylpiperazine

• Inchi： 1S/C18H19F3N6/c1-13-11-15(27-17(22-13)23-16(24-27)18(19,20)21)26-9-7-25(8-10-26)12-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3
• InChI Key： YTNLDTZSGSUBBS-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=NN1C(N1CCN(CC3=CC=CC=C3)CC1)=CC(C)=N2

Additional information on 1-benzyl-4-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-ylpiperazine

Introduction to 1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine (CAS No. 902034-69-9)

1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine, identified by its CAS number 902034-69-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development. The presence of multiple fused rings and functional groups such as benzyl, methyl, and trifluoromethyl substituents contributes to its unique chemical properties and reactivity, which are critical for its application in drug discovery.

The triazolo[1,5-a]pyrimidin core is particularly noteworthy due to its structural similarity to several known bioactive molecules. This scaffold has been extensively studied for its potential in modulating various biological pathways, including those involved in inflammation, cancer, and neurological disorders. The incorporation of a piperazine moiety further enhances the compound's pharmacological profile by improving solubility and binding affinity to biological targets. Such structural features make 1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate complex biological systems. The compound's unique structure suggests potential applications in targeting enzymes and receptors that play a crucial role in disease pathogenesis. For instance, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the benzyl and methyl substituents may contribute to selective binding interactions with specific biological targets, thereby minimizing off-target effects.

Current research in medicinal chemistry increasingly focuses on the synthesis of heterocyclic compounds due to their diverse biological activities. The triazolo[1,5-a]pyrimidin scaffold has been reported to exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. Studies have shown that derivatives of this scaffold can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, some derivatives have demonstrated potent activity against various cancer cell lines by interfering with critical signaling pathways like MAPK and PI3K/Akt.

The piperazine group in 1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine is particularly interesting from a pharmacological perspective. Piperazine derivatives are well-known for their ability to act as scaffolds for drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants. The presence of this moiety may enhance the compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors. This could make it a valuable tool for developing treatments for neurological conditions characterized by disruptions in neurotransmitter signaling.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine. These technologies allow researchers to predict the biological activity of compounds based on their structural features before conducting expensive wet-lab experiments. Such computational approaches have been instrumental in identifying lead compounds for further optimization. For example, molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to inflammation and cancer.

The synthesis of complex heterocyclic compounds like 1-benzyl-4,5-methyl-2-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidin-7-ylpiperazine requires meticulous planning and expertise in organic chemistry. Modern synthetic methodologies have enabled the efficient construction of such intricate molecules through multi-step reactions involving cyclization, functional group transformations, and protecting group strategies. The introduction of the trifluoromethyl group is particularly challenging but can be achieved using fluorinating agents under controlled conditions. Similarly，the installation of the benzyl substituent requires careful consideration to ensure regioselectivity and minimize side reactions.

In conclusion, 1-benzyl-4,5-methyl-, 2-(trifluoromethyl)- 1, 2, 4-triazolo\[ 1, 5-a\]pyrimidin-, 7-yloxy)piperazine (CAS No. 902034-,69-,9) represents a significant advancement in medicinal chemistry research due to its complex structure and potential biological activity., It combines multiple pharmacophoric elements that make it a versatile scaffold for drug discovery., Further studies are warranted to explore its full therapeutic potential., With continued research efforts, this compound holds promise as a precursor for novel therapeutic agents targeting various diseases.,